Cas no 1699175-77-3 (tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate)

• Product Name: tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• CAS No: 1699175-77-3
• MF: C₁₆H₂₄N₂O₃
• MW: 292.373364448547
• CID: 5696148
• PubChem ID: 108221926
• Update Time: 2025-10-21

tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• tert-Butyl2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate
• EN300-195663
• 1699175-77-3
• 1(2H)-Quinolinecarboxylic acid, 2-(aminomethyl)-3,4-dihydro-6-methoxy-, 1,1-dimethylethyl ester

• Inchi： 1S/C16H24N2O3/c1-16(2,3)21-15(19)18-12(10-17)6-5-11-9-13(20-4)7-8-14(11)18/h7-9,12H,5-6,10,17H2,1-4H3
• InChI Key： QJMKTFGICRTJQU-UHFFFAOYSA-N
• SMILES： O(C(C)(C)C)C(N1C2C=CC(=CC=2CCC1CN)OC)=O

Computed Properties

• Exact Mass: 292.17869263g/mol
• Monoisotopic Mass: 292.17869263g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 367
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 64.8Ų

Experimental Properties

• Density: 1?+-.0.06 g/cm3(Predicted)
• Boiling Point: 430.4±45.0 °C(Predicted)
• pka: 9.71±0.29(Predicted)

Additional information on tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate

Recent Advances in the Study of tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 1699175-77-3)

The compound tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 1699175-77-3) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential applications in drug discovery and development. This research brief aims to summarize the latest findings related to this compound, focusing on its synthesis, biological activity, and therapeutic potential.

Recent studies have highlighted the role of this compound as a key intermediate in the synthesis of novel heterocyclic compounds with potential pharmacological properties. Its structural features, including the tetrahydroquinoline scaffold and the tert-butyl carbamate group, make it a versatile building block for the development of new therapeutic agents. Researchers have explored its utility in the synthesis of compounds targeting various biological pathways, including those involved in inflammation, cancer, and neurological disorders.

One of the most notable advancements is the optimization of synthetic routes for tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate. Recent publications have reported improved yields and purity through the use of novel catalysts and reaction conditions. These advancements are critical for scaling up production and ensuring the compound's availability for further biological testing and drug development efforts.

In terms of biological activity, preliminary studies have demonstrated that derivatives of this compound exhibit promising activity against specific enzyme targets. For instance, some analogs have shown inhibitory effects on kinases and proteases, which are implicated in various disease processes. These findings suggest that tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate could serve as a lead compound for the development of new kinase or protease inhibitors.

Furthermore, computational modeling and structure-activity relationship (SAR) studies have provided insights into the molecular interactions of this compound with its biological targets. These studies have identified key structural modifications that could enhance its binding affinity and selectivity, paving the way for the design of more potent and specific therapeutic agents.

Despite these promising developments, challenges remain in fully elucidating the compound's mechanism of action and optimizing its pharmacokinetic properties. Ongoing research is focused on addressing these challenges through in vitro and in vivo studies, as well as further structural optimization. The integration of advanced analytical techniques, such as high-resolution mass spectrometry and nuclear magnetic resonance (NMR) spectroscopy, is expected to play a crucial role in these efforts.

In conclusion, tert-Butyl 2-(aminomethyl)-6-methoxy-1,2,3,4-tetrahydroquinoline-1-carboxylate (CAS: 1699175-77-3) represents a promising scaffold for the development of new therapeutic agents. Recent advancements in its synthesis and biological evaluation have laid a solid foundation for future research. Continued exploration of its pharmacological potential, coupled with innovative synthetic strategies, is likely to yield significant contributions to the field of medicinal chemistry and drug discovery.